Cas no 88379-83-3 (ethyl 2-[4,6-bis(2-hydroxyethyl)-1,3,5,2,4,6-trioxatriazinan-2-yl]prop-2-enoate)

• Product Name: ethyl 2-[4,6-bis(2-hydroxyethyl)-1,3,5,2,4,6-trioxatriazinan-2-yl]prop-2-enoate
• CAS No: 88379-83-3
• MF: C₁₂H₁₇N₃O₇
• MW: 315.279283285141
• CID: 1922470
• PubChem ID: 18954865
• Update Time: 2025-04-21

ethyl 2-[4,6-bis(2-hydroxyethyl)-1,3,5,2,4,6-trioxatriazinan-2-yl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4,6-bis(2-hydroxyethyl)-1,3,5,2,4,6-trioxatriazinan-2-yl]prop-2-enoate
• UZABHAVVXZRIKK-UHFFFAOYSA-N
• 88379-83-3
• SCHEMBL776295
• DTXSID90888692
• 2-Propenoic acid, 2-[tetrahydro-3,5-bis(2-hydroxyethyl)-2,4,6-trioxo-1,3,5-triazin-1(2H)-yl]ethyl ester

• Inchi： 1S/C12H17N3O7/c1-2-9(18)22-8-5-15-11(20)13(3-6-16)10(19)14(4-7-17)12(15)21/h2,16-17H,1,3-8H2
• InChI Key： UZABHAVVXZRIKK-UHFFFAOYSA-N
• SMILES： O=C1N(CCO)C(N(CCO)C(N1CCOC(C=C)=O)=O)=O

Computed Properties

• Exact Mass: 315.10664989Da
• Monoisotopic Mass: 315.10664989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 128Ų